ethyl 2-[1,7-dimethyl-9-(3-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• IUPAC Name: ethyl 2-[1,7-dimethyl-9-(3-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C21H25N5O4/c1-5-30-16(27)12-26-19(28)17-18(23(4)21(26)29)22-20-24(10-14(3)11-25(17)20)15-8-6-7-13(2)9-15/h6-9,14H,5,10-12H2,1-4H3
• InChI Key: FHFXTLORCJMJPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2CC(CN3C4=CC=CC(=C4)C)C)N(C1=O)C
• Molecular Formula: C21H25N5O4
• Molecular Weight: 411.5 g/mol

Description

“Ethyl 2-[1,7-dimethyl-9-(3-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate” is a complex organic compound. It has a molecular formula of C21H25N5O4.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 2-arylamino-2-oxo-acetates have been reported to undergo complex reactions with dimethyl acetylenedicarboxylate in the presence of triphenylphosphine, leading to the production of dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates in good yields. These reactions have been studied using dynamic NMR, revealing significant insights into the chemical behavior of these compounds, including observable atropisomerism due to a high energy barrier for rotation around the N-aryl single bond (Yavari, Aghazadeh, & Tafazzoli, 2002).

Biological Evaluation

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds exhibit potential biological activities, suggesting their applicability in therapeutic interventions. The structure-activity relationship (SAR) provides valuable insights into optimizing these compounds for enhanced efficacy (Rahmouni et al., 2016).

Antimicrobial Activity

• Some synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from citrazinic acid, showed significant antibacterial and antifungal activities. These activities were found comparable to streptomycin and fusidic acid, indicating the potential for these compounds to serve as antimicrobial agents (Hossan et al., 2012).

Chemical Synthesis Techniques

• Ethyl (Z)-2-(2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)-3-(dimethylamino)propenoate was synthesized from ethyl (2,3-dihydro-1,3-dioxo-1H-isoindol-2-yl)acetate, showcasing a method for preparing amino substituted products and fused pyrimidinones. These reactions highlight innovative approaches to generating complex molecules with potential for further functionalization and application in various fields of research (Bevk et al., 2001).